2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide
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Description
2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C18H19N5OS and its molecular weight is 353.44. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Compounds derived from the structure of 2-((4-amino-5-phenyl-4H-1,2,4-triazol-3-yl)thio)-N-(4-ethylphenyl)acetamide have been investigated for their potential antitumor activity. A study by Yurttaş, Tay, and Demirayak (2015) synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives with different heterocyclic ring systems, including structures similar to the specified compound, and evaluated their antitumor effects against human tumor cell lines. They found that certain derivatives exhibited considerable anticancer activity against some cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).
Antimicrobial Activities
The synthesis of triazole derivatives, closely related to the specified compound, and their antimicrobial properties have been a subject of research. Altıntop et al. (2011) synthesized new triazole derivatives and investigated their effectiveness against various Candida species and pathogenic bacteria. They found that some derivatives showed potent antimicrobial activities (Altıntop et al., 2011).
Enzyme Inhibition
Research by Riaz et al. (2020) involved synthesizing N-aryl derivatives of 2-(4-ethyl-5-(3-chlorophenyl)-4H-1,2,4-triazol-3-ylthio)acetamide and evaluating their inhibitory potential against enzymes like acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). This research indicates the potential application of similar compounds in the modulation of enzyme activities (Riaz et al., 2020).
Synthesis of Novel Compounds
Studies also focus on synthesizing new compounds using structures related to this compound. For instance, Mabkhot et al. (2017) synthesized novel thiophene-containing compounds with potential antibacterial and antifungal properties, highlighting the versatility of such compounds in creating new biologically active substances (Mabkhot et al., 2017).
Properties
IUPAC Name |
2-[(4-amino-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N5OS/c1-2-13-8-10-15(11-9-13)20-16(24)12-25-18-22-21-17(23(18)19)14-6-4-3-5-7-14/h3-11H,2,12,19H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZFBZWVIHCOHQDX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N5OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.